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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)nicotinamide-

d4

Cat. No.: B15557638

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a representative Certificate of

Analysis (CoA) for the isotopically labeled compound, N-(2-Hydroxyethyl)nicotinamide-d4.

This document is intended to serve as a detailed reference for researchers, scientists, and

professionals in drug development, offering insights into the quality control, analytical

methodologies, and data interpretation for this stable isotope-labeled internal standard. Such

standards are critical for quantitative analysis by NMR, GC-MS, or LC-MS in pharmacokinetic

and metabolic studies.[1][2][3]

Product Identification and Specifications
A Certificate of Analysis begins with the fundamental details of the compound, including its

chemical identity, structure, and key properties.

Table 1: Product and Batch Information
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Parameter Specification

Product Name N-(2-Hydroxyethyl)nicotinamide-d4

Synonyms
3-(2-Hydroxyethyl)carbamoylpyridine-d4, N-(2-

Hydroxyethyl)-3-pyridinecarboxamide-d4

Product Code TRC-H942367 (Example)[4]

CAS Number
Not available for deuterated version; Unlabeled

CAS: 6265-73-2[1][2][4][5]

Molecular Formula C₈H₆D₄N₂O₂[1][2][4]

Molecular Weight 170.20 g/mol [1][2][4]

Chemical Structure alt text

Batch Number Example-Batch-123

Retest Date December 2027

Table 2: Physical and Chemical Properties

Parameter Specification

Appearance White to off-white solid

Solubility Soluble in water and alcohol[5]

Storage Conditions Store at 2-8°C in a well-closed container.[6][7]

Analytical Data Summary
This section presents the core quantitative data from the analytical tests performed to certify

the quality of the material.

Table 3: Summary of Analytical Results
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Analytical Test Methodology Specification Result

Identity (¹H-NMR)
Nuclear Magnetic

Resonance
Conforms to structure Conforms

Identity (Mass Spec)
Mass Spectrometry

(ESI+)

Conforms to

molecular weight
Conforms

Chromatographic

Purity
HPLC (UV, 260 nm) ≥ 98.0% 99.5%

Isotopic Purity Mass Spectrometry
≥ 99% Deuterium

Incorporation
99.6%

Residual Solvents GC-HS
Meets USP <467>

limits
Conforms

Loss on Drying TGA ≤ 1.0% 0.2%

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of results in a research or

clinical setting.

Identity by Nuclear Magnetic Resonance (¹H-NMR)
Spectroscopy

Objective: To confirm the chemical structure of the compound.

Instrumentation: 400 MHz NMR Spectrometer.

Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g., DMSO-

d₆).

Acquisition Parameters:

Pulse Program: Standard proton pulse sequence.

Number of Scans: 16
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Relaxation Delay: 1.0 s

Spectral Width: 12 ppm

Data Analysis: The resulting spectrum is analyzed for chemical shifts, signal integrations,

and coupling patterns, which are then compared against the expected structure of N-(2-
Hydroxyethyl)nicotinamide-d4. The absence of signals corresponding to the deuterated

positions confirms isotopic labeling.

Identity and Isotopic Purity by Mass Spectrometry (MS)
Objective: To confirm the molecular weight and determine the isotopic enrichment of the

compound.

Instrumentation: High-Resolution Mass Spectrometer with Electrospray Ionization (ESI).

Sample Preparation: The sample is dissolved in an appropriate solvent (e.g., methanol/water

with 0.1% formic acid) and infused into the mass spectrometer.

Acquisition Parameters:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Scan Range: m/z 100-300.

Capillary Voltage: 3.5 kV.

Data Analysis: The mass spectrum is examined for the presence of the protonated molecular

ion [M+H]⁺ at the expected m/z for the d4-labeled compound. Isotopic purity is calculated by

comparing the peak intensity of the d4 species to any observed d0, d1, d2, or d3 species.

Chromatographic Purity by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the purity of the compound by separating it from any potential

impurities.

Instrumentation: HPLC system with a UV detector.
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Chromatographic Conditions:

Column: C18, 4.6 x 150 mm, 5 µm.

Mobile Phase: A gradient of Acetonitrile and Water.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 260 nm.

Injection Volume: 10 µL.

Data Analysis: The chromatogram is analyzed to determine the area percentage of the main

peak relative to the total peak area.

Visualizations: Workflows and Data Relationships
Diagrams are provided to illustrate the logical flow of the quality control process and the

relationship between different analytical data points.
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Phase 1: Material Receipt and Initial Checks

Phase 2: Analytical Testing

Phase 3: Data Review and Certification

Raw Material Receipt

Quarantine

Sampling for Analysis

Appearance Test Solubility Test Purity (HPLC) Identity (¹H-NMR) Identity & Isotopic Purity (MS) Residual Solvents (GC)

Data Review and Compilation

Specification Check

CoA Generation

Final Product Release
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Primary Structural Confirmation Purity Assessment

Final Certification

¹H-NMR Spectrum

Chemical Structure

Confirms proton environment

Mass Spectrum

Confirms molecular weight

Certified Reference Material

Identity Confirmed

HPLC Chromatogram

Overall Purity

Determines chromatographic purity

Isotopic Distribution (from MS)

Determines isotopic enrichment

Purity Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for N-(2-
Hydroxyethyl)nicotinamide-d4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557638/docs#technical-guide-certificate-of-
analysis-for-n-2-hydroxyethyl-nicotinamide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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